Cas no 62724-32-7 (N,N-Didemethylchlorimipramine)

• Product Name: N,N-Didemethylchlorimipramine
• CAS No: 62724-32-7
• MF: C₁₇H₁₉ClN₂
• MW: 286.799163103104
• CID: 510003
• PubChem ID: 3085253
• Update Time: 2025-10-18

N,N-Didemethylchlorimipramine Chemical and Physical Properties

Names and Identifiers

• 5H-Dibenz[b,f]azepine-5-propanamine,3-chloro-10,11-dihydro-
• 5H-Dibenz(b,f)azepine-5-propanamine, 3-chloro-10,11-dihydro-
• 3-(2-chloro-5,6-dihydrobenzo[b][1]benzazepin-11-yl)propan-1-amine
• didemethylclomipramine
• N,N-Didemethylchlorimipramine
• NS00116284
• 8R3702101D
• UNII-8R3702101D
• E81237
• CS-0103422
• SCHEMBL14707047
• 3-(3-chloro-10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)propan-1-amine
• Didesmethylclomipramine
• 62724-32-7
• N-Didemthyl-chlorimipramine
• CHEMBL3612724
• Q27270917
• 3-{5-chloro-2-azatricyclo[9.4.0.0?,?]pentadeca-1(15),3,5,7,11,13-hexaen-2-yl}propan-1-amine
• DTXSID70211808

• Inchi： 1S/C17H19ClN2/c18-15-9-8-14-7-6-13-4-1-2-5-16(13)20(11-3-10-19)17(14)12-15/h1-2,4-5,8-9,12H,3,6-7,10-11,19H2
• InChI Key： LHDZEFLZJRLKPT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(CCCN)C1C=CC=CC=1CC2

Computed Properties

• Exact Mass: 286.12387
• Monoisotopic Mass: 286.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Dibenzazepines